Cas no 2640977-41-7 (3-(2-fluorophenyl)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}propanamide)

• Product Name: 3-(2-fluorophenyl)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}propanamide
• CAS No: 2640977-41-7
• MF: C₂₁H₂₂FN₃O
• MW: 351.417288303375
• CID: 5341518
• PubChem ID: 155801348
• Update Time: 2025-05-22

3-(2-fluorophenyl)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2640977-41-7
• 3-(2-fluorophenyl)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}propanamide
• F6518-4771
• AKOS040700315
• 2-Fluoro-N-[2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl]benzenepropanamide

• Inchi： 1S/C21H22FN3O/c1-25-20(13-15-24-25)18-8-6-16(7-9-18)12-14-23-21(26)11-10-17-4-2-3-5-19(17)22/h2-9,13,15H,10-12,14H2,1H3,(H,23,26)
• InChI Key： ZCLKQALIWMUXBI-UHFFFAOYSA-N
• SMILES： C1(CCC(NCCC2=CC=C(C3N(C)N=CC=3)C=C2)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 351.17469050g/mol
• Monoisotopic Mass: 351.17469050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 583.5±50.0 °C(Predicted)
• pka: 15.77±0.46(Predicted)

Additional information on 3-(2-fluorophenyl)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}propanamide

3-(2-Fluorophenyl)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}propanamide: A Comprehensive Overview

The compound 3-(2-fluorophenyl)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}propanamide (CAS No. 2640977-41-7) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a propanamide backbone, a 2-fluorophenyl group, and a 1-methylpyrazole moiety, all of which contribute to its distinctive properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The presence of the 2-fluorophenyl group in this compound not only enhances its lipophilicity but also plays a crucial role in modulating its pharmacokinetic properties. Fluorine substitution is known to improve drug absorption and bioavailability, making this compound a valuable candidate for further research in therapeutic applications.

The 1-methylpyrazole moiety is another key feature of this compound. Pyrazoles are heterocyclic aromatic compounds with diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The methyl substitution at position 1 of the pyrazole ring adds stability to the structure and potentially enhances its bioactivity. Recent advancements in synthetic chemistry have enabled the efficient synthesis of such complex molecules, paving the way for their application in drug development.

From a structural perspective, the compound exhibits a well-defined tertiary amide group, which is known for its stability and ability to form hydrogen bonds. This feature is particularly advantageous in medicinal chemistry, as it can enhance the molecule's binding affinity to target proteins. The ethyl linker connecting the phenyl groups further contributes to the molecule's flexibility and ability to interact with biological targets.

Recent research has focused on the optimization of such compounds for specific therapeutic targets. For instance, studies have explored the potential of this compound as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in treating various diseases, including cardiovascular disorders and neurodegenerative diseases. The unique combination of functional groups in this molecule makes it an ideal candidate for further investigation into its receptor-binding properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide bond formation, and aromatic substitution reactions. The use of advanced catalytic systems and green chemistry principles has made the synthesis more efficient and environmentally friendly. Researchers have also explored alternative synthetic pathways to improve yield and purity, ensuring that this compound can be produced on a larger scale for preclinical studies.

The biological evaluation of 3-(2-fluorophenyl)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}propanamide has revealed promising results in vitro. Initial assays have demonstrated moderate activity against several cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, studies on its selectivity profile indicate that it may exhibit reduced toxicity compared to existing therapies, making it a safer option for patients.

Another area of interest is the exploration of this compound's ability to inhibit enzymes involved in inflammation and immune response. Given the increasing need for novel anti-inflammatory agents, this compound's potential in modulating inflammatory pathways could lead to innovative treatments for conditions such as arthritis and inflammatory bowel disease.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinical candidate. Advanced computational tools, such as molecular docking and pharmacokinetic modeling, will play a pivotal role in refining its structure for optimal efficacy and safety.

In conclusion, 3-(2-fluorophenyl)-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}propanamide represents a significant advancement in medicinal chemistry. Its unique structural features, combined with promising biological activity profiles, position it as a strong candidate for future therapeutic applications. As research continues to uncover its full potential, this compound holds great promise in addressing unmet medical needs across various disease areas.